Cas no 2034522-02-4 ((5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone)

• Product Name: (5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone
• CAS No: 2034522-02-4
• MF: C₁₁H₁₁BrN₄O₄S
• MW: 375.198439836502
• CID: 5553745
• Update Time: 2025-07-23

(5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone

• Inchi： 1S/C11H11BrN4O4S/c1-15-6-13-14-11(15)21(18,19)7-4-16(5-7)10(17)8-2-3-9(12)20-8/h2-3,6-7H,4-5H2,1H3
• InChI Key： LMRSIQJLOWVZJK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CC(S(C2N(C)C=NN=2)(=O)=O)C1)=O

Additional information on (5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone

Introduction to (5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone (CAS No. 2034522-02-4)

(5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034522-02-4, represents a convergence of heterocyclic chemistry and medicinal innovation, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a combination of a furan ring, an azetidine ring, and a sulfonyl group, all interconnected through a methanone bridge. The presence of the 5-bromofuran-2-yl moiety introduces a bromine atom at the 5-position of the furan ring, which can serve as a versatile handle for further chemical modifications. This structural motif is particularly attractive for medicinal chemists as it allows for the exploration of diverse pharmacophores and potential therapeutic applications.

The azetidine ring in the compound's structure is another key feature that contributes to its complexity and functionality. Azetidine derivatives are known for their ability to interact with biological targets in unique ways, often due to their rigid three-membered ring system. In this context, the incorporation of the [3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl] moiety introduces additional layers of functionality. The sulfonyl group not only enhances the compound's solubility and bioavailability but also provides a site for further derivatization, enabling the synthesis of analogues with tailored properties.

The role of the 4-methyl-1,2,4-triazol-3-yl group in this compound is multifaceted. Triazoles are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of this group in conjunction with the azetidine and furan rings suggests that this compound may exhibit similar biological effects. Furthermore, the methyl substituent at the 4-position can influence electronic properties and metabolic stability, making it an important variable in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. Molecular docking studies have shown that (5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone can interact with various protein targets involved in inflammatory pathways and cancer signaling. These interactions suggest that the compound may have therapeutic potential in treating conditions such as rheumatoid arthritis and certain types of cancer.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate inhibitory activity against several enzymes implicated in disease processes. The mechanism of action appears to involve disruption of key signaling pathways that are dysregulated in pathological conditions. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile.

The synthetic route to (5-bromofuran-2-yl)-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-y]methanone involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include bromination of furan derivatives, sulfonylation reactions using appropriate sulfonyl chlorides, and cycloaddition reactions to form the azetidine ring system. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The integration of biocatalysis into synthetic workflows has also contributed to the development of this compound. Enzymatic transformations offer a sustainable alternative to traditional chemical methods by reducing waste and improving selectivity. By leveraging biocatalytic processes, researchers can achieve higher yields and purities while minimizing environmental impact.

The potential applications of (5-bromofuran - 2 - yl) - [3 - [(4 - methyl - 1 , 2 , 4 - triazol - 3 - yl) sulfonyl] azetidin - 1 - ylmethanone extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for designing novel materials with applications in areas such as agrochemicals and specialty chemicals. The ability to modify its core structure allows for fine-tuning its properties to meet specific industrial needs.

The future direction of research on this compound will likely focus on expanding its chemical space through library synthesis and high-throughput screening. By generating large collections of analogues with varying substituents, researchers can identify lead compounds with enhanced potency and selectivity. Additionally, exploring new synthetic strategies will be crucial for optimizing production processes and reducing costs.

In conclusion,(5-bromofuran - 2 - yl) - [3 - [(4-methyl - 1 , 2 , 4-triazol - 3 - yl) sulfonyl] azetidin - 1 - ylmethanone represents a promising candidate for further development in pharmaceutical chemistry . Its intricate structure , combined with its predicted biological activities , positions it as a valuable tool for drug discovery . As research continues , this compound is likely to play an increasingly important role in addressing unmet medical needs .